Cas no 35098-39-6 (N-(1,3-thiazol-2-yl)propanamide)
35098-39-6 structure
Product Name:N-(1,3-thiazol-2-yl)propanamide
CAS No:35098-39-6
MF:C6H8N2OS
MW:156.205519676208
CID:1468236
PubChem ID:247650
Update Time:2025-04-20
N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-thiazol-2-yl)propanamide
- NSC62637
- NCIOpen2_000089
- AC1Q5NY4
- propanamide, n-2-thiazolyl-
- STK155930
- CTK1C3010
- AC1L6KPW
- Propionamide, N-(2-thiazolyl)-
- N-thiazol-2-yl-propionamide
- 35098-39-6
- SGQYBUJEJYXKCH-UHFFFAOYSA-N
- N-(1,3-Thiazol-2-yl)propanamide #
- DTXSID30289664
- NSC-62637
- DB-344011
- SCHEMBL175217
- AKOS002983614
- Z28173656
-
- Inchi: 1S/C6H8N2OS/c1-2-5(9)8-6-7-3-4-10-6/h3-4H,2H2,1H3,(H,7,8,9)
- InChI Key: SGQYBUJEJYXKCH-UHFFFAOYSA-N
- SMILES: S1C=CN=C1NC(CC)=O
Computed Properties
- Exact Mass: 156.03584
- Monoisotopic Mass: 156.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.283
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.599
- PSA: 41.99
- LogP: 1.56460
N-(1,3-thiazol-2-yl)propanamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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